Beta-Cortol

Specification

• Description: β-Cortol is an endogenous metabolite of cortisol (hydrocortisone;). It is formed from cortisol via the intermediate metabolite 5β-tetrahydrocortisol, which is dehydrogenated by 20β-hydroxysteroid dehydrogenase (20β-HSD) in the liver to produce β-cortol. Urinary levels of β-cortol have been used as a marker for cortisol production and are associated with metabolic syndrome in obese individuals.; Beta-Cortol, also known as b-cortol or cortol-20beta, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Beta-Cortol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Beta-Cortol has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, Beta-cortol is primarily located in the cytoplasm.; Beta-Cortol is a corticosteroid hormone.
• CAS No.: 667-65-2
• Molecular Formula: C21H36O5
• Molecular Weight: 368.5 g/mol
• IUPAC Name: (3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1R)-1,2-dihydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol
• Standard InChI: InChI=1S/C21H36O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-18,22-26H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17-,18-,19+,20+,21+/m1/s1
• Standard InChI Key: FFPUNPBUZDTHJI-ZFOKFBPFSA-N
• Isomeric SMILES: C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4([C@@H](CO)O)O)C)O)O
• SMILES: CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O)O
• Canonical SMILES: CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(CO)O)O)C)O)O